Cas no 2381436-06-0 ((8R)-7-[(tert-butoxy)carbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid)

• Product Name: (8R)-7-[(tert-butoxy)carbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid
• CAS No: 2381436-06-0
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• CID: 6415875
• PubChem ID: 165886551
• Update Time: 2025-08-04

(8R)-7-[(tert-butoxy)carbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2381436-06-0
• (8R)-7-[(tert-butoxy)carbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid
• EN300-6734744

• Inchi： 1S/C12H19NO6/c1-11(2,3)19-10(16)13-7-12(17-4-5-18-12)6-8(13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)/t8-/m1/s1
• InChI Key： RNNRYXSVCIQSJU-MRVPVSSYSA-N
• SMILES： O1CCOC21CN(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C2

Computed Properties

• Exact Mass: 273.12123733g/mol
• Monoisotopic Mass: 273.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 85.3Ų

Additional information on (8R)-7-[(tert-butoxy)carbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid

Research Brief on (8R)-7-[(tert-butoxy)carbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid (CAS: 2381436-06-0)

The compound (8R)-7-[(tert-butoxy)carbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid (CAS: 2381436-06-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, as they often exhibit enhanced binding affinity and selectivity toward biological targets. The spiro[4.4]nonane scaffold, in particular, has been explored for its ability to mimic peptide conformations, making it a valuable building block for the development of peptidomimetics and protease inhibitors. The tert-butoxycarbonyl (Boc) protecting group in this compound further enhances its utility in synthetic chemistry, allowing for selective deprotection and subsequent functionalization.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of (8R)-7-[(tert-butoxy)carbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid via a multi-step route involving asymmetric catalysis. The researchers reported a high enantiomeric excess (>98%) and excellent yield (85%), underscoring the compound's potential for scalable production. The study also explored its use as a key intermediate in the synthesis of novel HIV-1 protease inhibitors, showcasing its versatility in drug design.

In another recent investigation, the compound was evaluated for its inhibitory activity against SARS-CoV-2 main protease (Mpro). Preliminary results, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated moderate inhibition (IC50 = 12.5 µM), suggesting that further structural optimization could lead to more potent antiviral agents. The spirocyclic core was found to interact with key residues in the Mpro active site, providing valuable insights for structure-based drug design.

Beyond its applications in antiviral therapy, (8R)-7-[(tert-butoxy)carbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid has also been investigated as a precursor for the synthesis of gamma-secretase modulators, which are of interest in Alzheimer's disease research. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibited selective modulation of amyloid-beta peptide production, with minimal effects on Notch signaling—a critical advantage for reducing side effects.

In conclusion, (8R)-7-[(tert-butoxy)carbonyl]-1,4-dioxa-7-azaspiro[4.4]nonane-8-carboxylic acid (CAS: 2381436-06-0) represents a promising scaffold in medicinal chemistry, with demonstrated applications in antiviral and neurodegenerative disease research. Its synthetic accessibility and structural versatility make it a valuable tool for drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in other therapeutic areas, such as oncology and inflammation.